Cas no 108159-86-0 ((S)-5-methyl-1H-Pyrrolizine-3,6(2H,5H)-dione)

• Product Name: (S)-5-methyl-1H-Pyrrolizine-3,6(2H,5H)-dione
• CAS No: 108159-86-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1098272
• Update Time: 2024-07-25

(S)-5-methyl-1H-Pyrrolizine-3,6(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• (S)-5-methyl-1H-Pyrrolizine-3,6(2H,5H)-dione
• 1H-Pyrrolizine-3,6(2H,5H)-dione, 5-methyl-, (S)- (9CI)

• Inchi： 1S/C8H9NO2/c1-5-7(10)4-6-2-3-8(11)9(5)6/h4-5H,2-3H2,1H3/t5-/m0/s1
• InChI Key： RCQOWMFOMVNDMS-YFKPBYRVSA-N
• SMILES： N12C(=O)CCC1=CC(=O)[C@@H]2C

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 382.2±12.0 °C(Predicted)
• pka: -5.92±0.40(Predicted)